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Compound of Interest

Compound Name: Galactonic acid

Cat. No.: B078924

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the microbial biosynthesis of D-
galactonic acid, a valuable sugar acid with applications in the pharmaceutical and polymer
industries. The document details the key metabolic pathways, enzymes, and genetic
engineering strategies employed for its production in various microorganisms. Quantitative data
from several studies are summarized, and detailed experimental protocols are provided for key
assays and fermentation procedures.

Introduction to D-Galactonic Acid Biosynthesis

D-galactonic acid is a C6 sugar acid derived from the oxidation of D-galactose. In
microorganisms, the primary route for its biosynthesis is the direct oxidation of D-galactose, a
reaction catalyzed by the enzyme D-galactose dehydrogenase. This pathway represents a
promising bio-based alternative to chemical synthesis methods. Metabolic engineering efforts
have focused on harnessing and optimizing this pathway in model organisms like Escherichia
coli and Pseudomonas putida to achieve high titers and yields.

Metabolic Pathways for D-Galactonic Acid
Production and Catabolism

The microbial production of D-galactonic acid from D-galactose is a single-step enzymatic
conversion. However, to achieve efficient production, it is crucial to consider both the
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biosynthetic and the native catabolic pathways for both the substrate (D-galactose) and the

product (D-galactonic acid).

Biosynthetic Pathway: Oxidation of D-Galactose

The core of D-galactonic acid biosynthesis in engineered microorganisms is the heterologous
expression of a D-galactose dehydrogenase. A commonly used enzyme is the NAD+-
dependent D-galactose dehydrogenase (Gld) from Pseudomonas syringae. This enzyme
catalyzes the oxidation of D-galactose at the C1 position to form D-galactono-d-lactone, which
then spontaneously hydrolyzes to D-galactonic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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